Cas no 1824165-94-7 (3-Chloro-4-ethynyl-2-fluoropyridine)

• Product Name: 3-Chloro-4-ethynyl-2-fluoropyridine
• CAS No: 1824165-94-7
• MF: C₇H₃ClFN
• MW: 155.556823968887
• CID: 5916021
• PubChem ID: 74891515
• Update Time: 2025-05-25

3-Chloro-4-ethynyl-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-ethynyl-2-fluoropyridine
• 1824165-94-7
• EN300-7671802

• Inchi： 1S/C7H3ClFN/c1-2-5-3-4-10-7(9)6(5)8/h1,3-4H
• InChI Key： CTXFHMIVJVASDB-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC(=C1Cl)F)#C

Computed Properties

• Exact Mass: 154.9938050g/mol
• Monoisotopic Mass: 154.9938050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Chloro-4-ethynyl-2-fluoropyridine

Introduction to 3-Chloro-4-ethynyl-2-fluoropyridine (CAS No. 1824165-94-7)

3-Chloro-4-ethynyl-2-fluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1824165-94-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting neurological and inflammatory disorders. The unique structural features of this compound, including the presence of both chloro and ethynyl substituents, make it a valuable building block for further chemical modifications and functionalization.

The< strong>fluoropyridine core is a well-documented scaffold in medicinal chemistry, known for its ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The introduction of fluorine atoms into heterocyclic compounds often leads to improved bioavailability and reduced susceptibility to enzymatic degradation. In the case of 3-Chloro-4-ethynyl-2-fluoropyridine, the combination of these elements not only contributes to its structural diversity but also opens up numerous possibilities for designing novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-Chloro-4-ethynyl-2-fluoropyridine, making it more accessible for industrial applications. The< strong>ethynyl group attached at the 4-position provides a reactive site for further transformations, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in constructing complex organic molecules. Similarly, the chloro substituent at the 3-position can be selectively modified using palladium-catalyzed coupling reactions or nucleophilic aromatic substitutions, allowing for the introduction of diverse functional groups.

In the realm of drug discovery, 3-Chloro-4-ethynyl-2-fluoropyridine has been explored as a precursor for several lead compounds targeting various diseases. For instance, studies have demonstrated its utility in the development of inhibitors for enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The< strong>fluorine atom in this compound enhances the binding interactions with these enzymes by increasing lipophilicity and electronic effects, thereby improving inhibitory activity.

The< strong>chloro and< strong>ethynyl functionalities also facilitate the synthesis of more complex derivatives through transition-metal-catalyzed reactions. For example, palladium-catalyzed Sonogashira coupling allows for the introduction of aryl or vinyl groups at the terminal position of the ethynyl moiety, expanding the structural diversity of potential drug candidates. These modifications can be further tailored to optimize pharmacokinetic properties, such as solubility and permeability.

Another area where 3-Chloro-4-ethynyl-2-fluoropyridine has shown promise is in the development of antiviral agents. The pyridine scaffold is commonly found in nucleoside analogs that inhibit viral replication by mimicking natural nucleobases. The presence of fluorine and ethynyl groups can enhance interactions with viral polymerases, leading to increased antiviral efficacy. Recent research has highlighted its role in synthesizing novel inhibitors targeting RNA viruses, including those responsible for emerging infectious diseases.

The< strong>fluoropyridine derivatives synthesized from 3-Chloro-4-ethynyl-2-fluoropyridine have also been investigated for their potential in treating neurological disorders. The ability of fluorinated compounds to cross the blood-brain barrier makes them attractive candidates for central nervous system (CNS) drug development. Studies have shown that certain fluoropyridines exhibit neuroprotective properties by modulating neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 3-Chloro-4-ethynyl-2-fluoropyridine (CAS No. 1824165-94-7) is a multifaceted compound with significant applications in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to grow further, contributing to advancements in drug discovery and medicinal chemistry.